Cas no 854662-82-1 (3-Chloro-4，6-dimethylphenylboronic acid)

• Product Name: 3-Chloro-4，6-dimethylphenylboronic acid
• CAS No: 854662-82-1
• MF: C₈H₁₀BClO₂
• MW: 184.43
• CID: 5144134
• PubChem ID: 130058723
• Update Time: 2025-06-09

3-Chloro-4，6-dimethylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4,6-dimethylphenylboronic acid
• Boronic acid, B-(5-chloro-2,4-dimethylphenyl)-
• (5-Chloro-2,4-dimethylphenyl)boronic acid
• CS-0459058
• 854662-82-1
• 3-Chloro-4，6-dimethylphenylboronic acid

• Inchi： 1S/C8H10BClO2/c1-5-3-6(2)8(10)4-7(5)9(11)12/h3-4,11-12H,1-2H3
• InChI Key： CWSVURXJZBSDFR-UHFFFAOYSA-N
• SMILES： B(C1=CC(Cl)=C(C)C=C1C)(O)O

Computed Properties

• Exact Mass: 184.0462374g/mol
• Monoisotopic Mass: 184.0462374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-Chloro-4，6-dimethylphenylboronic acid

Introduction to 3-Chloro-4,6-dimethylphenylboronic Acid (CAS No. 854662-82-1)

3-Chloro-4,6-dimethylphenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. As a derivative of biphenyl, this compound features a chloro substituent at the 3-position and two methyl groups at the 4- and 6-positions, which endow it with unique electronic and steric properties. The presence of a boronic acid functional group enhances its reactivity, making it a valuable intermediate in various synthetic applications. This article provides an in-depth exploration of the compound’s structure, properties, synthesis, applications, and its relevance to contemporary research.

The molecular structure of 3-Chloro-4,6-dimethylphenylboronic acid (CAS No. 854662-82-1) can be described as follows: it consists of a biphenyl core with a chlorine atom attached to the third carbon atom and two methyl groups positioned at the fourth and sixth carbon atoms. The boronic acid group (–B(OH)₂) is attached to one of the phenyl rings. This structural arrangement imparts both steric hindrance and electronic tunability, which are critical factors in its utility as a building block in organic synthesis.

In terms of chemical properties, 3-Chloro-4,6-dimethylphenylboronic acid exhibits moderate solubility in polar organic solvents such as methanol and ethanol but is less soluble in water due to the hydrophobic nature of the biphenyl ring. The boronic acid group makes it susceptible to hydrolysis under acidic or basic conditions, converting it into boric acid and an alcohol. However, this reactivity is highly advantageous in cross-coupling reactions, particularly in Suzuki-Miyaura couplings, where it serves as a key precursor for forming carbon-carbon bonds.

The synthesis of 3-Chloro-4,6-dimethylphenylboronic acid typically involves multi-step organic transformations starting from commercially available biphenyl derivatives. One common synthetic route involves the chlorination of 4,6-dimethylnaphthalene followed by lithiation and subsequent reaction with trialkyl borates. Alternatively, direct functionalization of biphenyl using chlorinating agents and selective methylation techniques can yield the desired product. Advanced synthetic methodologies have been reported that improve yield and purity while minimizing side reactions.

One of the most prominent applications of 3-Chloro-4,6-dimethylphenylboronic acid lies in pharmaceutical research. Boronic acids are well-known for their role as pharmacophores in drug discovery due to their ability to form stable complexes with biological targets such as enzymes and receptors. Researchers have leveraged this property to develop novel therapeutic agents targeting diseases such as cancer and infectious disorders. For instance, derivatives of this compound have been explored as inhibitors of metalloproteinases, which are enzymes overexpressed in various pathological conditions.

Recent advancements in medicinal chemistry have highlighted the utility of 3-Chloro-4,6-dimethylphenylboronic acid in designing small-molecule inhibitors with improved pharmacokinetic profiles. By incorporating this boronic acid moiety into drug candidates, scientists have been able to enhance binding affinity while reducing toxicity. Furthermore, its role in targeted drug delivery systems has been investigated, where it serves as a linker for conjugating therapeutic agents to biomolecules such as antibodies or nucleic acids.

Beyond pharmaceuticals, 3-Chloro-4,6-dimethylphenylboronic acid finds applications in materials science and catalysis. In polymer chemistry, it has been used as a monomer or cross-linking agent to create advanced materials with tailored properties such as high thermal stability or biodegradability. In catalysis, its ability to participate in palladium-catalyzed reactions makes it valuable for synthesizing complex organic molecules used in industrial processes.

The compound’s reactivity also extends to its use in agrochemical research. Boron-containing compounds are known to play essential roles in plant physiology as micronutrients; thus,3-Chloro-4,6-dimethylphenylboronic acid has been explored as a precursor for developing novel pesticides or plant growth regulators. Its structural features allow for interactions with biological targets that can modulate plant defense mechanisms or enhance nutrient uptake.

In conclusion,3-Chloro-4,6-dimethylphenylboronic acid (CAS No. 854662-82-1) is a versatile organoboron compound with broad applications across multiple scientific disciplines. Its unique structural features make it an indispensable tool in synthetic chemistry while its boronic acid functionality opens doors for innovative drug design and material development. As research continues to uncover new applications for this compound,3-Chloro-4，6-dimethylphenylboronic acid is poised to remain at the forefront of chemical innovation.